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Abstract & Scope

This technical guide details the standardized protocol for preparing, storing, and utilizing high-
purity stock solutions of Enniatin C (CAS: 19893-23-3).[1][2][3] Enniatin C is a cyclic
hexadepsipeptide ionophore, structurally distinct from its analogs (Enniatin A and B) by the
incorporation of N-methyl-L-leucine residues.[1][2][3][4] Its primary mechanism of action
involves the formation of cation-selective pores in cellular membranes, necessitating precise
concentration control to distinguish between specific ionophoric effects and non-specific solvent
cytotoxicity.[1]

This protocol focuses on Dimethyl Sulfoxide (DMSO) solvation, addressing the compound's
lipophilicity and susceptibility to hydrolysis under improper storage conditions.[1][2][3][4]

Physicochemical Foundation

Understanding the molecular properties of Enniatin C is critical for experimental reproducibility.
[2][3] Unlike Enniatin B (Valine-based), Enniatin C contains Leucine side chains, increasing its
steric bulk and hydrophobicity.[1][2][3][4]
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Property Specification Critical Implication

Isomeric with Enniatin A;

Molecular Formula distinct from B (

)-[L[2][3][4]

) Use this exact value for
Molecular Weight 681.91 g/mol ) )
Molarity calculations.[1][2][3]

Highly soluble; 10 mM stocks

Solubility (DMSO
Y ( ) 20 mg/mL are easily achievable.[1][2][2]

prone to precipitation in
Hydrophobicity High (Lipophilic) aqueous buffers >1% DMSO.
[1][2][3][4]

The ester bonds
Stability Hydrolysis-prone (depsipeptide) degrade in
moisture.[1][2][3][4]

Materials & Equipment

e Enniatin C Solid:
95% purity (HPLC).
e Solvent: Anhydrous DMSO (Dimethyl Sulfoxide),

99.9%, sterile filtered.[1][2][3][4]

o Note: Use HPLC-grade DMSO packed under inert gas (Argon/Nitrogen) to minimize water
content.[1][2][3][4]

¢ Vials: Amber glass vials with PTFE-lined caps (to prevent plasticizer leaching and
photodegradation).[1][2][3][4]

o Filtration: 0.22

m PTFE or Nylon syringe filter (Do not use Cellulose Acetate; DMSO dissolves it).[1][2][3][4]
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Protocol: 10 mM Stock Solution Preparation

The industry standard for small molecule screening is a 10 mM stock solution.[2][3] This

concentration allows for easy 1000x dilution to reach a 10

M working concentration while keeping the final DMSO content at a safe 0.1%.[2]

Step-by-Step Methodology

o Equilibration: Allow the vial of Enniatin C powder to warm to room temperature before

opening.

o Causality: Opening a cold vial causes atmospheric moisture to condense on the
hygroscopic powder, accelerating hydrolysis.[2]

Weighing: Weigh approximately 1 mg of Enniatin C into a sterile amber glass vial. Record
the exact mass (e.g., 1.2 mg).

Calculation: Calculate the required volume of DMSO using the formula:

[L][21[3][4]

o Example: For 1.0 mg of Enniatin C:
[11[2]3][4]
Solvation: Add the calculated volume of Anhydrous DMSO to the vial.
o Technique: Pipette directly onto the powder.[2][3] Avoid coating the walls.[2][3]

Homogenization: Vortex vigorously for 30 seconds. Inspect visually. The solution must be
crystal clear.

o QC Check: If particulate matter remains, sonicate in a water bath at 37°C for 5 minutes.[1]

[2]
Aliquoting: Dispense into single-use aliquots (e.g., 20-50

L) to avoid freeze-thaw cycles.
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Workflow Visualization
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Click to download full resolution via product page

Figure 1: Critical workflow for Enniatin C solubilization. Note the equilibration step to prevent
moisture ingress.

Storage & Stability

Enniatin C contains ester linkages (depsipeptide bond) which are susceptible to hydrolysis.[1]
[2][3][4] DMSO is hygroscopic (absorbs water from air), creating a "perfect storm" for
degradation if mishandled.[1][2][3][4]

Storage Matrix

Condition Temperature Stability Estimate Container

Powder -20°C 3 Years Sealed, Desiccated

Amber Glass /

Stock (DMSO) -80°C 6-12 Months

Polypropylene

Amber Glass /
Stock (DMSO) -20°C 1-3 Months

Polypropylene
Working Soln 37°C < 24 Hours Cell Culture Plate

The Freeze-Thaw Logic

Repeated temperature shifts cause condensation and micro-precipitation.[1][2]
e Rule: Limit to < 3 freeze-thaw cycles.

e Thawing: Thaw completely at Room Temperature (RT). DMSO freezes at ~18.5°C. If you
pipette semi-frozen DMSO, the concentration of the liquid phase will be hyper-concentrated,
leading to dosing errors.[1]
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Application: Dilution for Bioassays

When introducing Enniatin C to aqueous media (cell culture), the hydrophobicity drives the
molecule to aggregate.[1][2][3][4]

The "Step-Down" Dilution Protocol

Do not add 10 mM stock directly to a large volume of media if the final concentration is high.[1]
[2] Use an intermediate dilution step.

e Target: 10

M final concentration in 10 mL media.

e Intermediate: Dilute 10 mM stock 1:100 in media (or PBS)

100
M (Cloudiness may occur transiently).

e Final: Dilute Intermediate 1:10 into final media

10
M.

o Standard: For most applications, direct 1:1000 dilution (1

L stock into 1 mL media) is acceptable if vortexed immediately.[1][2][3][4]

Biological Impact Logic
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Cellular Effect
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Figure 2: Logical flow of dilution risks.[1][2][3][4] High local concentrations during mixing can
cause precipitation, reducing effective dose.[1]

Troubleshooting & Quality Control
¢ Precipitation upon dilution:
o Cause: Concentration too high for aqueous solubility.[1][2][3]

o Fix: Warm the media to 37°C before adding the drug.[2][3] Vortex immediately. Reduce
working concentration.
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e "Oiling Out" in Stock:

o Cause: Water contamination in DMSO.[1][2][3][5]

o Fix: Discard stock.[1][2][3] Use fresh anhydrous DMSO.[1][2][3]
¢ Inconsistent IC50 data:

o Cause: Adsorption to plastic.[1][2][3] Enniatin C is lipophilic and sticks to polystyrene.[2]
[3]

o Fix: Use glass-coated plates or add 0.01% Tween-80 (if assay permits) to stabilize the
suspension.[1][2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Enniatin C Stock Solution Preparation
& Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671337/docs#application-note-enniatin-c-stock-
solution-preparation-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.medchemexpress.com/enniatin-complex.html
https://www.benchchem.com/product/b1671337/docs#application-note-enniatin-c-stock-solution-preparation-handling
https://www.benchchem.com/product/b1671337/docs#application-note-enniatin-c-stock-solution-preparation-handling
https://www.benchchem.com/product/b1671337/docs#application-note-enniatin-c-stock-solution-preparation-handling
https://www.benchchem.com/product/b1671337/docs#application-note-enniatin-c-stock-solution-preparation-handling
https://www.benchchem.com/product/b1671337?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671337?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

